Cas no 104413-57-2 (3-(4-Fluorophenoxy)propan-1-ol)
104413-57-2 structure
Product Name:3-(4-Fluorophenoxy)propan-1-ol
CAS No:104413-57-2
MF:C9H11FO2
MW:170.180846452713
MDL:MFCD08442180
CID:2623676
PubChem ID:13691211
Update Time:2025-04-21
3-(4-Fluorophenoxy)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Fluorophenoxy)propan-1-ol
- CS-0447029
- 3-(4-fluorophenoxy)-1-propanol
- 3-(4-fluorophenoxy)propanol
- AS-35423
- Z228585902
- AKOS000124830
- EN300-30613
- 3-(4-Fluorophenoxy)-1-propanol, AldrichCPR
- MFCD08442180
- 1-Propanol, 3-(4-fluorophenoxy)-
- SCHEMBL695974
- DTXSID40546816
- WRQULXUPZRAOHW-UHFFFAOYSA-N
- 104413-57-2
- 832-199-2
- EEA41357
- DTXCID70497600
-
- MDL： MFCD08442180
- Inchi： 1S/C9H11FO2/c10-8-2-4-9(5-3-8)12-7-1-6-11/h2-5,11H,1,6-7H2
- InChI Key： WRQULXUPZRAOHW-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)OCCCO
Computed Properties
- Exact Mass: 170.07430775g/mol
- Monoisotopic Mass: 170.07430775g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 29.5Ų
3-(4-Fluorophenoxy)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019146465-5g |
3-(4-Fluorophenoxy)propan-1-ol |
104413-57-2 | 95% | 5g |
$710.94 | 2023-09-04 | |
| Apollo Scientific | PC905206-1g |
3-(4-Fluorophenoxy)propan-1-ol |
104413-57-2 | 95% | 1g |
£395.00 | 2025-02-22 | |
| TRC | F402005-50mg |
3-(4-Fluorophenoxy)propan-1-ol |
104413-57-2 | 50mg |
$ 70.00 | 2022-06-02 | ||
| TRC | F402005-100mg |
3-(4-Fluorophenoxy)propan-1-ol |
104413-57-2 | 100mg |
$ 95.00 | 2022-06-02 | ||
| TRC | F402005-500mg |
3-(4-Fluorophenoxy)propan-1-ol |
104413-57-2 | 500mg |
$ 340.00 | 2022-06-02 | ||
| Enamine | EN300-30613-0.05g |
3-(4-fluorophenoxy)propan-1-ol |
104413-57-2 | 96% | 0.05g |
$55.0 | 2023-09-05 | |
| Enamine | EN300-30613-0.1g |
3-(4-fluorophenoxy)propan-1-ol |
104413-57-2 | 96% | 0.1g |
$81.0 | 2023-09-05 | |
| Enamine | EN300-30613-0.25g |
3-(4-fluorophenoxy)propan-1-ol |
104413-57-2 | 96% | 0.25g |
$115.0 | 2023-09-05 | |
| Enamine | EN300-30613-0.5g |
3-(4-fluorophenoxy)propan-1-ol |
104413-57-2 | 96% | 0.5g |
$183.0 | 2023-09-05 | |
| Enamine | EN300-30613-1.0g |
3-(4-fluorophenoxy)propan-1-ol |
104413-57-2 | 96% | 1g |
$234.0 | 2023-06-15 |
3-(4-Fluorophenoxy)propan-1-ol Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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